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Compound of Interest

Tributylmethylammonium methyl!
Compound Name:
sulfate

Cat. No.: B082111

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the potential for aquatic toxicity of tributylmethylammonium methyl sulfate. The
information is curated for researchers, scientists, and drug development professionals,
presenting key ecotoxicological data, detailed experimental methodologies, and visual
representations of testing workflows.

Executive Summary

Tributylmethylammonium methyl sulfate, a quaternary ammonium salt, has been evaluated
for its acute toxicity to key aquatic organisms representing different trophic levels. The available
data indicates a 96-hour LC50 for the fish species Oncorhynchus mykiss (Rainbow Trout) to be
greater than 100 mg/L, suggesting low acute toxicity to fish. For aquatic invertebrates, a 48-
hour EC50 for Daphnia magna has been determined to be 56 mg/L, indicating a potential for
harmful effects at this concentration. Currently, specific data on the toxicity of
tributylmethylammonium methyl sulfate to algae is not publicly available. The toxicological
profile of this compound is of interest due to the broader class of quaternary ammonium
compounds (QACs) being known for their potential to disrupt cell membranes.[1]

Aquatic Ecotoxicity Data
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The following tables summarize the available quantitative data on the aquatic toxicity of
tributylmethylammonium methyl sulfate.

Table 1: Acute Toxicity to Fish

Exposure

Species . Endpoint Result Guideline
Duration

Oncorhynchus

mykiss (Rainbow 96 hours LC50 > 100 mg/L OECD 203

Trout)

Table 2: Acute Toxicity to Aquatic Invertebrates

. Exposure . .
Species . Endpoint Result Guideline
Duration
Daphnia magna Directive
48 hours EC50 56 mg/L
(Water Flea) 92/69/EEC

Table 3: Toxicity to Algae

. Exposure . o
Species . Endpoint Result Guideline
Duration
Data Not Data Not
_ 72 hours EC50 , OECD 201
Available Available

Experimental Protocols

Detailed experimental protocols for the cited studies are based on internationally recognized
guidelines.

Fish Acute Toxicity Test (OECD 203)

The acute toxicity to fish was likely determined following the OECD Guideline 203 for a static
limit test.[2][3][4][5]
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Test Organism:Oncorhynchus mykiss (Rainbow Trout).

Test Type: Static limit test, where fish are exposed to a single high concentration of the test
substance (e.g., 100 mg/L) for a 96-hour period without renewal of the test solution.[2][4]

Test Conditions: The test is conducted under controlled conditions of temperature and a
defined photoperiod (e.g., 12-16 hours of light).[2]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[2][3][4]

Endpoint: The LC50 (Lethal Concentration 50%) is the concentration estimated to cause
mortality in 50% of the test fish. In a limit test, if mortality is below 50% at the limit
concentration, the LC50 is reported as being greater than that concentration.[2][4]

Data Analysis: The number of dead fish is recorded at each observation time. For a limit test,
the result is a statement of whether the LC50 is above or below the test concentration.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD 202)

The acute toxicity to Daphnia magna was determined in a 48-hour static test, likely following
the principles of OECD Guideline 202.[6][7][8][9]

Test Organism:Daphnia magna, young daphnids (less than 24 hours old).[6][7][8]

Test Type: Static test, where daphnids are exposed to a range of concentrations of the test
substance for 48 hours without renewal of the test solutions.[6][8][9]

Test Conditions: The test is performed in a suitable test medium under controlled
temperature and light conditions.[6]

Observations: The number of immobilized daphnids is observed at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.[3]

[°]

Endpoint: The EC50 (Effective Concentration 50%) is the concentration of the test substance
that results in the immobilization of 50% of the daphnids.[6][7][8]
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» Data Analysis: The percentage of immobilized daphnids at each concentration is used to
calculate the EC50 value, typically using probit analysis or other suitable statistical methods.

Algal Growth Inhibition Test (OECD 201)

While no specific data is available for tributylmethylammonium methyl sulfate, a standard
algal toxicity test would follow the OECD Guideline 201.

o Test Organism: A species of freshwater algae, such as Pseudokirchneriella subcapitata or
Desmodesmus subspicatus.

o Test Type: A 72-hour static test where exponentially growing algal cultures are exposed to a
range of concentrations of the test substance.

e Test Conditions: The test is conducted in a nutrient-rich medium under continuous, uniform
illumination and constant temperature.

o Observations: Algal growth (biomass) is measured at the start and at 24, 48, and 72 hours,
typically by cell counts, fluorometry, or spectrophotometry.

o Endpoint: The EC50 is the concentration of the test substance that causes a 50% reduction
in either the growth rate (ErC50) or the yield (EyC50) of the algae compared to a control.

o Data Analysis: The growth inhibition for each concentration is calculated and used to
determine the EC50 value.

Signaling Pathways and Mechanisms of Toxicity

Specific studies detailing the signaling pathways or precise molecular mechanisms of aquatic
toxicity for tributylmethylammonium methyl sulfate are not currently available in the public
domain. However, as a quaternary ammonium compound (QAC), its toxicity is likely related to
the general mechanisms attributed to this class of chemicals.

QACs are cationic surfactants that can interact with the negatively charged cell membranes of
aguatic organisms. This interaction can lead to a disruption of the membrane's structural
integrity and function, potentially causing cell lysis and death.[1] The lipophilicity of the alkyl
chains on the quaternary ammonium cation can influence the degree of this interaction and,
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consequently, the toxicity. For tributylmethylammonium, the three butyl groups and one methyl
group contribute to its overall lipophilicity.

The general mechanism of QAC toxicity involves:

o Adsorption to the Cell Surface: The positively charged quaternary ammonium headgroup is
attracted to the negatively charged components of the cell membrane or cell wall.

« Insertion into the Lipid Bilayer: The hydrophobic alkyl chains penetrate the lipid bilayer of the
cell membrane.

e Membrane Disruption: This insertion disrupts the ordered structure of the membrane, leading
to increased permeability, leakage of intracellular components, and ultimately cell death.

Further research is needed to elucidate the specific molecular targets and signaling pathways
affected by tributylmethylammonium methyl sulfate in different aquatic organisms.

Visualizations

The following diagrams illustrate the generalized workflows for the standard aquatic toxicity
tests.
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Figure 1: Generalized workflow for an OECD 203 Fish Acute Toxicity Test.
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Figure 2: Generalized workflow for an OECD 202 Daphnia Acute Immobilisation Test.
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Figure 3: Generalized workflow for an OECD 201 Algal Growth Inhibition Test.
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Figure 4: Postulated mechanism of toxicity for quaternary ammonium compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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